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Compound of Interest

Compound Name: Nicotinamide riboside malate

Cat. No.: B15571238

Technical Support Center: Nicotinamide
Riboside Malate (NRM) Powder

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the long-term storage, handling, and
troubleshooting of Nicotinamide Riboside Malate (NRM) powder for experimental use.

Frequently Asked Questions (FAQSs)

Q1: What are the optimal long-term storage conditions for NRM powder?

Al: For optimal long-term stability, NRM powder should be stored in a cool, dry, and dark place.
The recommended storage temperature is between 2°C and 8°C for multi-year stability. For
shorter periods, storage at room temperature (15-25°C) is also acceptable. It is crucial to
protect the powder from moisture and light to prevent degradation.

Q2: How should NRM powder be handled in the laboratory to ensure its stability?

A2: NRM powder is hygroscopic, meaning it can absorb moisture from the air. Therefore, it
should be handled in a well-ventilated area, and exposure to the atmosphere should be
minimized. Use dry utensils and containers when weighing and handling the powder. It is
recommended to work in a low-humidity environment or a glove box for sensitive experiments.
Always seal the container tightly immediately after use.
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Q3: What are the primary degradation products of NRM?

A3: The primary degradation pathway for Nicotinamide Riboside (NR) and its salts, including
NRM, is hydrolysis. This process breaks down NR into nicotinamide and a ribose sugar moiety.
This degradation is more pronounced in aqueous solutions, especially under neutral to alkaline
conditions.

Q4: Can NRM powder be stored in a refrigerator or freezer?

A4: Yes, refrigeration at 2-8°C is recommended for long-term storage. Some manufacturers
even suggest storage at -20°C for maximal stability over several years. When removing the
powder from cold storage, it is essential to allow the container to equilibrate to room
temperature before opening to prevent condensation from forming on the powder.

Q5: What is the shelf life of NRM powder under recommended storage conditions?

A5: When stored properly at 2-8°C in a sealed container protected from light and moisture,
NRM powder can be stable for at least 2 to 3 years.

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Powder Clumping or Caking

Exposure to humidity or

moisture.

Discard the product if
significant clumping has
occurred, as this indicates
moisture absorption and
potential degradation. To
prevent this, always store the
powder in a tightly sealed
container with a desiccant.
Minimize the time the container

is open to the atmosphere.

Discoloration of Powder

(Yellowing)

Exposure to light or high

temperatures over time.

While slight discoloration may
not always indicate significant
degradation, it is a sign of
instability. It is best to use a
fresh batch of powder for
critical experiments. Ensure
the powder is stored in an
opague container in a dark

location.

Inconsistent Experimental

Results

Degradation of NRM due to
improper storage or handling.
Inaccurate weighing of the

hygroscopic powder.

Always use NRM powder that
has been stored under the
recommended conditions.
Prepare fresh solutions for
each experiment, as NRM is
less stable in aqueous
solutions. When weighing, do
so quickly and in a low-
humidity environment to
minimize moisture absorption,
which can affect the actual

weight.

Poor Solubility in Aqueous

Buffers

NRM, while water-soluble, may

require assistance to dissolve

Use sonication or gentle
warming (not to exceed 37°C)

to aid dissolution. Ensure the
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completely, especially at high pH of the buffer is slightly

concentrations. acidic, as NRM is more stable
in acidic conditions. For in vivo
studies, formulations with
DMSO, PEG400, or Tween 80
can be used to improve
solubility.[1]

Data Presentation

Table 1: Recommended Long-Term Storage Conditions for NRM Powder

o . . . Expected
Condition Temperature  Humidity Light Container .
Stability
Optimal Low (with Protected Tightly
2°Cto 8°C ] > 3 years
Long-Term desiccant) (Opaque) Sealed
Alternative Low (with Protected Tightly
-20°C ) > 3 years
Long-Term desiccant) (Opaque) Sealed
Room ) i
Low (with Protected Tightly
Short-Term Temperature ) Up to 2 years
desiccant) (Opaque) Sealed
(15-25°C)

Table 2: Solubility of Nicotinamide Riboside (Chloride salt as a reference) in Common Solvents

Solvent Approximate Solubility

DMSO ~30 mg/mL[2]

PBS (pH 7.2) ~10 mg/mL[2]

Ethanol ~2.5 mg/mL (for Nicotinamide)[3]
Water Highly soluble

Note: While this data is for the chloride salt, the malate salt is also highly soluble in water. For
other solvents, it is recommended to test solubility on a small scale.
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Experimental Protocols

Protocol 1: Stability Assessment of NRM Powder via
HPLC

This protocol outlines a method to assess the stability of NRM powder by quantifying the
formation of its primary degradation product, nicotinamide.

1. Materials and Equipment:

* NRM powder (stored under desired conditions)
 Nicotinamide standard

e HPLC system with a UV detector

o C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um)

» Mobile phase: Isocratic mixture of a suitable buffer (e.g., 20 mM ammonium acetate) and an
organic solvent (e.g., acetonitrile).

e Syringe filters (0.22 um)
e Autosampler vials
2. Sample Preparation:

o Accurately weigh a known amount of NRM powder that has been subjected to specific
storage conditions (e.g., elevated temperature and humidity).

» Dissolve the powder in the mobile phase to a final concentration of approximately 1 mg/mL.
o Filter the solution through a 0.22 um syringe filter into an HPLC vial.

3. Standard Preparation:

e Prepare a stock solution of nicotinamide standard in the mobile phase.

» Create a series of dilutions to generate a standard curve for quantification.
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4. HPLC Analysis:

o Set the HPLC system parameters:

[¢]

Column Temperature: 25°C

Flow Rate: 0.7 - 1.0 mL/min

[¢]

[e]

Injection Volume: 10 pL

o

UV Detection Wavelength: 260 nm
e Run the standard solutions to generate a calibration curve.
e Inject the prepared NRM sample.

« |dentify and quantify the nicotinamide peak in the NRM sample chromatogram by comparing
its retention time and area to the standard curve.

o Calculate the percentage of degradation based on the amount of nicotinamide detected
relative to the initial amount of NRM.
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Caption: Cellular pathway of Nicotinamide Riboside (NR) to NAD+ synthesis.

Experimental Workflow for NRM Stability Testing
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Caption: Workflow for assessing the stability of NRM powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

